Cas no 1805125-86-3 (3-Methoxy-6-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Methoxy-6-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1805125-86-3
• MF: C₉H₇F₆NO₂
• MW: 275.147803544998
• CID: 4836870
• Update Time: 2025-05-20

3-Methoxy-6-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-6-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H7F6NO2/c1-4-5(8(10,11)12)3-6(17-2)7(16-4)18-9(13,14)15/h3H,1-2H3
• InChI Key： IQKVAZIGFROHRO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N=C1C)OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 3-Methoxy-6-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

3-Methoxy-6-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine: A Comprehensive Overview

3-Methoxy-6-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, also known by its CAS number 1805125-86-3, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyridines, which are aromatic six-membered rings containing one nitrogen atom. The presence of multiple substituents, including methoxy, methyl, trifluoromethoxy, and trifluoromethyl groups, makes this compound unique and valuable in various applications.

The molecular formula of this compound is C₁₀H₉F₆NO₂, and its molecular weight is approximately 349.19 g/mol. The structure of this compound is characterized by a pyridine ring with substituents at positions 2, 3, 5, and 6. The substituents include a methoxy group (-OCH₃) at position 3, a methyl group (-CH₃) at position 6, a trifluoromethoxy group (-OCF₃) at position 2, and a trifluoromethyl group (-CF₃) at position 5. These substituents contribute to the compound's electronic properties, stability, and reactivity.

The synthesis of 3-Methoxy-6-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution. Recent studies have focused on optimizing the synthesis process to improve yield and reduce costs while maintaining the high purity required for its intended applications.

This compound has shown promising potential in several fields due to its unique chemical properties. In the pharmaceutical industry, it has been explored as a potential lead compound for drug development targeting various diseases, including cancer and infectious diseases. Its ability to interact with specific biological targets makes it an interesting candidate for further research in medicinal chemistry.

In the agricultural sector, this compound has been investigated for its pesticidal properties. Its ability to inhibit key enzymes in pests and pathogens makes it a potential candidate for developing eco-friendly pesticides that are effective yet safe for the environment.

Recent research has also highlighted the role of this compound in materials science. Its electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) or solar cells. Studies have shown that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical properties.

The stability of CAS No. 1805125-86-3 under various conditions has been extensively studied to ensure its suitability for industrial applications. Research indicates that the compound exhibits good thermal stability up to 200°C and is resistant to oxidation under normal storage conditions.

In conclusion, 3-Methoxy-6-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, with its CAS number 1805125-86-3, is a versatile compound with significant potential across multiple industries. Its unique structure and properties make it an attractive target for further research and development in pharmaceuticals, agriculture, and materials science.